Cas no 628736-91-4 (1H-Indole, 7-chloro-5-fluoro-2,4-dimethyl-)

• Product Name: 1H-Indole, 7-chloro-5-fluoro-2,4-dimethyl-
• CAS No: 628736-91-4
• MF: C₁₀H₉ClFN
• MW: 197.636564970016
• CID: 1647699
• PubChem ID: 21077850
• Update Time: 2025-04-21

1H-Indole, 7-chloro-5-fluoro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-chloro-5-fluoro-2,4-dimethyl-
• 7-chloro-5-fluoro-2,4-dimethyl-1H-indole
• DB-333705
• 628736-91-4
• SCHEMBL317819
• SBFAYSJFUUAWQF-UHFFFAOYSA-N

• Inchi： 1S/C10H9ClFN/c1-5-3-7-6(2)9(12)4-8(11)10(7)13-5/h3-4,13H,1-2H3
• InChI Key： SBFAYSJFUUAWQF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C2C=C(C)NC=21)F

Computed Properties

• Exact Mass: 197.04087
• Monoisotopic Mass: 197.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79